Cas no 1439934-41-4 (CTX-0294885)

• Product Name: CTX-0294885
• CAS No: 1439934-41-4
• MF: C₂₂H₂₄ClN₇O
• MW: 437.925262451172
• MDL: MFCD28137930
• CID: 2084561
• Update Time: 2025-07-21

CTX-0294885 Chemical and Physical Properties

Names and Identifiers

• CTX0294885
• CTX-0294885
• 2-((5-chloro-2-((4-(piperazin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)-N-methylbenzamide
• 2-[(5-chloro-2-{[4-(piperazin-1-yl)phenyl]amino}pyrimidin-4-yl)amino]-N-methylbenzamide
• AOB6978
• BCP28558
• 2-(5-chloro-2-(4-(piperazin-1-yl)phenylaMino)pyriMidin-4-ylaMino)-N-MethylbenzaMide
• BC600466
• AK200604
• B5843
• A14121
• 5,6-Bis[(E)-benzylideneamino]-2-sulfan

• MDL： MFCD28137930
• Inchi： 1S/C22H24ClN7O/c1-24-21(31)17-4-2-3-5-19(17)28-20-18(23)14-26-22(29-20)27-15-6-8-16(9-7-15)30-12-10-25-11-13-30/h2-9,14,25H,10-13H2,1H3,(H,24,31)(H2,26,27,28,29)
• InChI Key： FCLOIQHNUARDSR-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1C(NC)=O)NC1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 437.17300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 568
• Topological Polar Surface Area: 94.2

Experimental Properties

• PSA: 94.21000
• LogP: 4.31710

CTX-0294885 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Other Chemical additives Functional Additives

Additional information on CTX-0294885

Recent Advances in the Study of CTX-0294885 (CAS: 1439934-41-4): A Promising Compound in Chemical Biology and Drug Discovery

The compound CTX-0294885 (CAS: 1439934-41-4) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique molecular properties and potential therapeutic applications. This research brief synthesizes the latest findings on CTX-0294885, highlighting its mechanism of action, preclinical efficacy, and future directions for clinical translation. The compound, a small-molecule inhibitor, has shown significant promise in targeting specific pathways implicated in cancer and inflammatory diseases, making it a subject of intense investigation.

Recent studies have elucidated the structural and functional characteristics of CTX-0294885, revealing its high affinity for protein kinases involved in cell proliferation and immune response modulation. The compound's specificity and potency were demonstrated in vitro and in vivo, with notable efficacy in reducing tumor growth and inflammation in murine models. These findings underscore the potential of CTX-0294885 as a lead compound for further drug development, particularly in oncology and autoimmune disorders.

One of the key advancements in the study of CTX-0294885 is the optimization of its pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) analyses to enhance the compound's bioavailability and reduce off-target effects. These modifications have resulted in improved therapeutic indices, paving the way for more robust preclinical evaluations. Additionally, recent patent filings indicate growing commercial interest in CTX-0294885, with several pharmaceutical companies exploring its application in combination therapies.

Despite these promising developments, challenges remain in the clinical translation of CTX-0294885. Issues such as drug resistance, potential toxicity, and the need for precise biomarker identification must be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through advanced computational modeling and high-throughput screening techniques. Collaborative efforts between academia and industry are expected to accelerate the progress of CTX-0294885 from bench to bedside.

In conclusion, CTX-0294885 (CAS: 1439934-41-4) represents a significant advancement in the field of chemical biology and drug discovery. Its unique properties and demonstrated efficacy in preclinical studies position it as a promising candidate for future therapeutic applications. Continued research and development efforts will be crucial in addressing existing challenges and unlocking the full potential of this compound. This brief serves as a comprehensive update for researchers and stakeholders invested in the progress of CTX-0294885 and related chemical entities.